![molecular formula C4H9ClN2O3 B2953344 2-[(2-Amino-2-oxoethyl)amino]acetic acid;hydrochloride CAS No. 861612-72-8](/img/structure/B2953344.png)
2-[(2-Amino-2-oxoethyl)amino]acetic acid;hydrochloride
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Overview
Description
“2-[(2-Amino-2-oxoethyl)amino]acetic acid;hydrochloride” is a derivative of carboxylic acid and can be used as an organic reagent . It is also known by other names such as “2-(2-(2-Aminoethoxy)ethoxy)acetic acid”, “H-AEEA-OH”, “NH2-PEG2-CH2COOH”, “8-Amino-3,6-dioxaoctanoic acid”, “H-AEEA”, “H-O2Oc-OH”, “Amino-PEG2”, “H-AEEAc-OH.HCl”, “H2N-PEG2-CH2COOH”, and "Amino-PEG2-CH2CO2H" .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H13NO4 . The molecular weight is 163.17 .Physical And Chemical Properties Analysis
The melting point of “this compound” is between 124.0 to 128.0 °C . The predicted boiling point is 323.8±22.0 °C . The density is 1.177 . It is slightly soluble in DMSO and Methanol . The compound is a solid and its color ranges from white to off-white . The predicted pKa is 3.37±0.10 .Scientific Research Applications
Synthesis of Novel Compounds
- A method involving the treatment of N-dichloroacetyl amino acids with acetic anhydride led to the synthesis of 4-alkylidene- and 4-aralkylidene-2-chloromethyl-5-oxazolones, further hydrolyzed to yield N-(chloroacetyl)-dehydroamino acids, showcasing the versatility of amino acid derivatives in synthesizing new chemical entities (H. Kurita, Y. Chigira, M. Masaki, M. Ohta, 1968).
Metabolite Identification and Toxicology
- Research on the metabolism of trichloroethylene in rats, mice, and humans identified N-(hydroxyacetyl)-aminoethanol (HAAE) as a urinary metabolite, indicating hydrolytic dechlorination reactions in the metabolism, which could have implications for understanding the metabolism and potential toxicological effects of related compounds (W. Dekant, M. Metzler, D. Henschler, 1984).
Chemical Structure and Properties
- The crystal structure of fluroxypyr, a pyridine herbicide, reveals how hydrogen bonds and weak π–π interactions connect chains of molecules into a three-dimensional network, demonstrating the structural complexity and potential reactivity of amino acid derivatives (Hyunjin Park, M. Y. Choi, Eunjin Kwon, Tae Ho Kim, 2016).
Environmental and Health Implications
- A study on the degradation of 2,4-Dichlorophenoxyacetic acid from aqueous solutions using a combination of electrooxidation and Oxone discussed the effectiveness of novel treatment methods, possibly implicating the broader applications of amino acid derivatives in environmental remediation (N. Jaafarzadeh, F. Ghanbari, A. Zahedi, 2018).
Safety and Hazards
Properties
IUPAC Name |
2-[(2-amino-2-oxoethyl)amino]acetic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O3.ClH/c5-3(7)1-6-2-4(8)9;/h6H,1-2H2,(H2,5,7)(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDKOIKRARSFEIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)N)NCC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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